Cas no 2307772-22-9 ([(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride)

• Product Name: [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride
• CAS No: 2307772-22-9
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 5239158
• Update Time: 2025-07-22

[(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-[(2r,3s)-2-(1-methyl-1h-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride
• Z2582507952
• [(2R,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]methanamine;dihydrochloride
• [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride

• Inchi： 1S/C9H15N3O.2ClH/c1-12-4-3-11-9(12)8-7(6-10)2-5-13-8;;/h3-4,7-8H,2,5-6,10H2,1H3;2*1H/t7-,8+;;/m0../s1
• InChI Key： KYRSYUGUCJWXOS-OXOJUWDDSA-N
• SMILES： Cl.Cl.O1CC[C@@H](CN)[C@@H]1C1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 53.1

Additional information on [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride

Introduction to [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl)methanamine dihydrochloride CAS No. 2307772-22-9

Compound with the chemical name [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl)methanamine dihydrochloride, identified by its CAS number CAS No. 2307772-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in drug discovery and therapeutic applications.

The molecular structure of this compound features a chiral oxolane ring substituted with a methyl-imidazole moiety, which contributes to its unique chemical and biological properties. The stereochemistry at the C2 and C3 positions, denoted as (2R,3S), is crucial for its interactions with biological targets, underscoring the importance of enantioselective synthesis and characterization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl)methanamine dihydrochloride CAS No. 2307772-22-9 has shown promise in preclinical studies as a potential lead compound for further development into therapeutic agents. Its unique structural features make it a valuable scaffold for designing molecules with enhanced selectivity and efficacy.

One of the key areas of research involving this compound is its potential application in the treatment of neurological disorders. Studies have indicated that the methyl-imidazole moiety can interact with specific receptors and enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The chiral oxolane ring further enhances its binding affinity by providing precise spatial orientation required for effective receptor interaction.

The synthesis of this compound involves multi-step organic reactions, including stereoselective functionalization of the oxolane ring and introduction of the methyl-imidazole group. Advanced synthetic methodologies, such as asymmetric catalysis and transition metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These synthetic strategies are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mechanism with biological targets, aiding in the design of more effective derivatives. These computational studies are complemented by experimental validations, including X-ray crystallography and NMR spectroscopy, to elucidate the structural details of the compound.

The pharmacokinetic properties of [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl)methanamine dihydrochloride are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical pharmacokinetic studies have provided valuable data on its bioavailability and metabolic pathways, which are crucial for determining appropriate dosing regimens in future clinical trials.

In conclusion, [(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl)methanamine dihydrochloride CAS No. 2307772-22-9 represents a promising candidate for further development in pharmaceutical research. Its unique structural features, coupled with promising preclinical results, make it an attractive molecule for exploring new therapeutic strategies. Continued research in synthetic chemistry, computational modeling, and pharmacological studies will further enhance our understanding of its potential applications in medicine.